![molecular formula C25H26ClN5O3S B2353784 3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one CAS No. 896684-05-2](/img/structure/B2353784.png)
3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one” is a complex organic molecule that contains several heterocyclic rings, including a pyrido[1,2-a]pyrimidinone and a quinazolinone . These types of compounds are often found in pharmaceuticals and could have various biological activities .
Scientific Research Applications
Synthetic Methods and Characterization
Quinazolinone derivatives, including those with morpholine and pyrimidinone moieties, are synthesized through various synthetic methods, showcasing the chemical versatility and potential for generating a wide range of biologically active compounds. For example, a study details the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, indicating the broad synthetic interest in quinazolinone-related structures for probing pharmacological activities (R. Zaki, S. M. Radwan, A. El-Dean, 2017).
Pharmacological Applications
Quinazolinones and their derivatives are explored for their pharmacological applications, particularly as anti-inflammatory and analgesic agents. This reflects the potential for compounds like "3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one" to be investigated for similar biological activities. A study synthesizing novel 4(3H)-quinazolinone derivatives evaluated them for anti-inflammatory and analgesic activities, highlighting the therapeutic potential of such molecules (A. A. Farag et al., 2012).
Antimicrobial Activity
The antimicrobial activity of quinazolinone derivatives, including those with additional substituents like pyrimidine or morpholine, is a significant area of research. These compounds have been synthesized and evaluated against a range of bacterial and fungal strains, showcasing their potential as antimicrobial agents. For instance, a study involving the synthesis of pyrimidine-triazole derivatives from a morpholinone molecule and their evaluation against selected bacterial and fungal strains demonstrates this application (J.J. Majithiya, B. Bheshdadia, 2022).
Mechanism of Action
The mechanism of action of a compound depends on its biological target. Many pyrido[1,2-a]pyrimidinones and quinazolinones have biological activity and are used in medicinal chemistry . They could act as enzyme inhibitors or receptor ligands, but without specific studies on this compound, it’s impossible to say for sure.
properties
IUPAC Name |
3-butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26ClN5O3S/c1-2-3-8-30-24(33)20-14-19(29-9-11-34-12-10-29)5-6-21(20)28-25(30)35-16-18-13-23(32)31-15-17(26)4-7-22(31)27-18/h4-7,13-15H,2-3,8-12,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDHDAAKAWCZRHB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CC(=C2)N3CCOCC3)N=C1SCC4=CC(=O)N5C=C(C=CC5=N4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26ClN5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.